Cas no 1526006-06-3 (1-(2-Fluoro-5-methylphenyl)cyclobutanol)

• Product Name: 1-(2-Fluoro-5-methylphenyl)cyclobutanol
• CAS No: 1526006-06-3
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 6793401
• PubChem ID: 79081033
• Update Time: 2025-05-21

1-(2-Fluoro-5-methylphenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-5-methylphenyl)cyclobutanol
• 1526006-06-3
• MFCD21788695
• AKOS017631604

• Inchi： 1S/C11H13FO/c1-8-3-4-10(12)9(7-8)11(13)5-2-6-11/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： OSSJCJUZFSPYJL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(CCC1)O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Fluoro-5-methylphenyl)cyclobutanol

1-(2-Fluoro-5-Methylphenyl)Cyclobutanol: A Comprehensive Overview

1-(2-Fluoro-5-Methylphenyl)Cyclobutanol (CAS No. 1526006-06-3) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclobutanol ring with a fluorinated aromatic substituent. The presence of the fluorine atom at the 2-position of the phenyl ring and the methyl group at the 5-position introduces intriguing electronic and steric effects, making it a valuable building block for various applications.

The synthesis of 1-(2-Fluoro-5-Methylphenyl)Cyclobutanol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the cyclobutanol ring, ensuring high enantiomeric excess and purity. This compound has been extensively studied for its potential as an intermediate in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators.

One of the most promising applications of 1-(2-Fluoro-5-Methylphenyl)Cyclobutanol lies in its use as a chiral auxiliary in asymmetric catalysis. Researchers have demonstrated that this compound can effectively induce enantioselectivity in various reactions, such as epoxidation and cyclopropanation. Its ability to stabilize transition states through hydrogen bonding and π-interactions has made it a valuable tool in constructing complex molecular architectures.

Recent studies have also explored the role of 1-(2-Fluoro-5-Methylphenyl)Cyclobutanol in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed novel materials with enhanced mechanical properties and thermal stability. These materials hold potential applications in high-performance composites and advanced coatings.

In terms of biological activity, 1-(2-Fluoro-5-Methylphenyl)Cyclobutanol has shown promising results in anti-inflammatory and anticancer assays. The fluorine atom at the 2-position contributes to increased lipophilicity, enhancing its bioavailability and pharmacokinetic properties. Ongoing research is focused on optimizing its pharmacodynamic profile to maximize therapeutic efficacy while minimizing adverse effects.

The structural versatility of 1-(2-Fluoro-5-Methylphenyl)Cyclobutanol also makes it an attractive candidate for use in agrochemicals. Its ability to modulate plant hormone signaling pathways has led to its investigation as a potential growth regulator and stress mitigator in crops. Field trials have demonstrated improved yield and resilience under adverse environmental conditions.

In conclusion, 1-(2-Fluoro-5-Methylphenyl)Cyclobutanol (CAS No. 1526006-06-3) is a multifaceted compound with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.